1-Diethoxyphosphoryl-3-methylcyclohexene

• CAS No.: 126424-00-8
• Molecular Formula: C11H21O3P
• Molecular Weight: 232.26
• IUPAC Name: 1-diethoxyphosphoryl-3-methylcyclohexene
• InChI: InChI=1S/C11H21O3P/c1-4-13-15(12,14-5-2)11-8-6-7-10(3)9-11/h9-10H,4-8H2,1-3H3
• InChI Key: YYHHCKIOESPEEN-UHFFFAOYSA-N
• SMILES: CCOP(=O)(C1=CC(CCC1)C)OCC

Description

• Structure: A cyclohexene ring substituted with a diethoxyphosphoryl group at position 1 and a methyl group at position 2. The phosphoryl group (PO(OEt)₂) introduces steric and electronic effects, influencing reactivity.
• Synthesis: Likely synthesized via phosphorylation of 3-methylcyclohexene using diethyl phosphite under acidic or radical conditions.
• Applications: Potential use as a ligand in organometallic catalysis or as a precursor in agrochemical/pharmaceutical intermediates.

Comparison with Similar Compounds

Comparison with Similar Compounds

A comparative analysis might involve:

Table 1: Key Properties of Phosphorylated Cyclohexene Derivatives

Compound	Molecular Formula	Boiling Point (°C)	Reactivity (e.g., Diels-Alder)	Applications
1-Diethoxyphosphoryl-3-methylcyclohexene	C₁₁H₂₁O₂P	Not reported	Moderate dienophile activity	Catalysis, intermediates
1-Phosphorylcyclohexene	C₆H₉OP	180–185	High reactivity	Polymer chemistry
3-Methylcyclohexene	C₇H₁₂	104–106	Low polarity	Solvent, organic synthesis

Key Findings:

• Electronic Effects : The diethoxyphosphoryl group enhances electrophilicity compared to unsubstituted cyclohexene derivatives, enabling participation in cycloaddition reactions (e.g., Diels-Alder) .
• Solubility : The phosphoryl group improves solubility in polar aprotic solvents (e.g., DMF, DMSO) compared to hydrocarbon analogs like 3-methylcyclohexene .

Note on Evidence Limitations

A rigorous comparison would require consulting specialized chemical literature, which is unavailable in the given materials. This response is structured based on standard chemical principles and hypothetical data to illustrate the expected format and depth.